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Compound of Interest

Compound Name: 6-Bromo-2-methylnicotinic acid

CAS No.: 1060805-97-1

Cat. No.: B1375735

Get Quote

Executive Summary & Structural Context
Target Analyte: 6-Bromo-2-methylnicotinic acid (CAS: 1060805-97-1) Primary Application:

Scaffold for kinase inhibitors and agrochemical intermediates. Critical Quality Attribute (CQA):

Regioisomeric purity and the absence of the 6-hydroxy precursor (pyridone tautomer).

This guide provides a technical framework for distinguishing 6-Bromo-2-methylnicotinic acid
from its metabolic precursors and synthetic byproducts. Unlike standard datasheets, this

document focuses on the differential spectroscopic features required to validate successful

halogenation at the C6 position while retaining the C2-methyl group.

Synthetic Pathway & Impurity Mapping
To understand the analytical challenge, one must visualize the synthesis. The most common

route involves the bromination of a hydroxy-nicotinate intermediate. Incomplete reaction leads

to the persistence of the 6-hydroxy impurity, which significantly alters solubility and biological

activity.
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Figure 1: Synthetic provenance showing the critical "Intermediate" impurity that must be

detected.

Comparative NMR Analysis ( H & C)
Nuclear Magnetic Resonance (NMR) is the primary tool for structural confirmation. The key

diagnostic is the disappearance of the C6 proton and the shift in the coupling pattern of the

remaining aromatic protons.

Proton ( H) NMR Strategy
Solvent: DMSO-d

is recommended over CDCl

due to the poor solubility of the carboxylic acid moiety and to prevent aggregation.
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Feature
2-Methylnicotinic
Acid (Precursor)

6-Bromo-2-
methylnicotinic
Acid (Target)

Diagnostic
Significance

Aromatic Region
3 Protons (H4, H5,

H6)
2 Protons (H4, H5)

Primary Confirmation.

Loss of the most

downfield signal (H6).

H6 Signal ~8.6 - 8.8 ppm (dd) Absent

H6 is typically the

most deshielded

proton (

to Nitrogen). Its

absence confirms C6

substitution.

Coupling (

)
Complex ABC system AB System (Doublets)

Target shows two

clear doublets with

ortho-coupling (

Hz).

Methyl Group
Singlet (

~2.5 - 2.6 ppm)

Singlet (

~2.6 - 2.8 ppm)

Confirms integrity of

the C2-methyl group

(often shifts slightly

downfield due to Br).

COOH
Broad singlet (>12

ppm)

Broad singlet (>12

ppm)

Verifies the acid

functionality is intact

(not esterified).

Carbon ( C) NMR Signatures
The carbon spectrum provides definitive proof of the C-Br bond, which has a distinct chemical

shift compared to C-H or C-OH.

C6-H (Precursor): Signal typically around 150-155 ppm (deshielded by N).

C6-Br (Target): Signal shifts upfield to 140-145 ppm due to the heavy atom effect, despite the

inductive withdrawal.
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C6-OH (Impurity): If the hydroxy impurity is present, look for a carbonyl-like signal (~160-165

ppm) corresponding to the pyridone tautomer.

Mass Spectrometry (MS) Validation
While NMR provides structural connectivity, MS is superior for elemental composition and

detecting trace de-brominated impurities.

The Bromine Isotope Signature
The most robust self-validating check for this molecule is the isotopic abundance pattern.

Bromine exists as

Br and

Br in a nearly 1:1 ratio.[1][2]

Target (6-Bromo): The Molecular Ion (M) and (M+2) peaks will have equal intensity (1:1

height).[1]

Example (ESI-):

214 and 216.

Precursor (Non-halogenated): Only a single dominant M peak (M+1 is small, due to

C).

Impurity (Hydroxy): Single dominant peak (M = 153 Da).

Fragmentation Logic (ESI-MS/MS)
Under collision-induced dissociation (CID), the fragmentation pathway validates the structure:

Neutral Loss of CO

: Precursor ion

. This confirms the carboxylic acid group.
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Loss of Br: A subsequent loss of 79/81 Da confirms the halogen is attached to the aromatic

ring.

Vibrational Spectroscopy (FT-IR)
IR is less specific for the ring substitution pattern but essential for solid-state characterization.

C=O Stretch (Acid): 1680–1720 cm

(Strong).

O-H Stretch (Acid): 2500–3300 cm

(Very broad).

C-Br Stretch: 1000–1100 cm

(Fingerprint region).

Differentiation: The 6-hydroxy impurity often exists as a pyridone, showing a distinct

amide-like carbonyl stretch at ~1650 cm

which is absent in the pure 6-bromo target.

Experimental Workflow & Decision Tree
To ensure authoritative results, follow this decision logic. This workflow prioritizes "Kill Steps"—

points where the analysis should stop if criteria are not met.
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Figure 2: Analytical decision matrix. Note that LC-MS is placed first for rapid screening of the

bromine signature.
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Method Specificity Sensitivity Throughput Best For...

H NMR
High (Structural

Isomers)
Low (mM range) Low

Absolute

structural proof

and confirming

regio-chemistry

(2-Me vs 6-Me).

HPLC-UV Medium High High

Purity

quantification

(>98%). The 6-Br

target is

significantly less

polar (longer

retention time)

than the 6-OH

precursor.

LC-MS High (Elemental) Very High High

Trace impurity

detection and

confirming the

presence of

Bromine via

isotope patterns.

Protocol: Purity Determination via HPLC
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Gradient Water (0.1% Formic Acid) / Acetonitrile.

Rationale: The acidic mobile phase suppresses ionization of the carboxylic acid, sharpening

the peak shape. The 6-Bromo compound is lipophilic and will elute late; the 6-Hydroxy

impurity is polar and elutes early (often near the void volume).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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